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Compound of Interest

Compound Name: 3,3-Diethoxypropanenitrile

Cat. No.: B144306

An In-depth Technical Guide to the Physicochemical Properties of 3,3-Diethoxypropanenitrile

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical and chemical properties of reagents is paramount. 3,3-Diethoxypropanenitrile
(CAS: 2032-34-0), also known as cyanacetaldehyde diethyl acetal, is a versatile intermediate in
organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals.[1][2]
This guide provides a detailed overview of its boiling point and density, along with the
experimental protocols for their determination.

Data Presentation: Physicochemical Properties

The boiling point and density of 3,3-Diethoxypropanenitrile have been reported across
various sources. It is crucial to note that boiling points are highly dependent on atmospheric
pressure; therefore, values are often reported at reduced pressures.
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Property Value Conditions

Boiling Point 176-178 °C Atmospheric Pressure
129-132 °C Not specified

91-93 °C 11 mmHg

97 °C 20 mmHg

Density 0.954 g/mL 25°C

~0.907 g/cm?3 Not specified

0.95 g/mL Not specified

Experimental Protocols

Accurate determination of boiling point and density is essential for the characterization and
quality control of chemical substances. The following are standard methodologies for these
measurements.

Determination of Boiling Point

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[3][4][5] Impurities can alter the boiling point of a substance.[3]

1. Capillary Method (Thiele Tube)
This method is suitable for small quantities of liquid.

o Apparatus: Thiele tube, thermometer, small test tube (e.g., fusion tube), capillary tube sealed
at one end, heating oil (paraffin or silicone oil), and a heat source.[3][5]

e Procedure:
o Fill the small test tube with 2-3 mL of 3,3-Diethoxypropanenitrile.[5]

o Place the capillary tube into the test tube with its open end submerged in the liquid.[5]
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o Attach the test tube to the thermometer using a rubber band or thread, ensuring the
sample is level with the thermometer bulb.[3]

o Place the assembly into the Thiele tube containing heating oil, ensuring the oil level is
appropriate.[3]

o Gently heat the side arm of the Thiele tube.[3] Convection currents will ensure uniform
temperature distribution.[3]

o Observe the capillary tube. As the temperature rises, air trapped in the capillary will
escape, forming a stream of bubbles.[3][6]

o When a rapid and continuous stream of bubbles emerges, stop heating.[3]

o The boiling point is the temperature at which the bubbling ceases and the liquid begins to
enter the capillary tube.[3]

2. Simple Distillation Method

This method is suitable for larger volumes and also serves as a purification step.

o Apparatus: Distilling flask, condenser, receiving flask, thermometer, heat source (heating
mantle), and boiling chips.

e Procedure:

o Place a volume of 3,3-Diethoxypropanenitrile (e.g., >5 mL) into the distilling flask along
with a few boiling chips to ensure smooth boiling.[4]

o Set up the distillation apparatus, ensuring the thermometer bulb is positioned just below
the side arm leading to the condenser to accurately measure the temperature of the vapor.

[5]
o Begin heating the flask gently.

o The liquid will begin to boil and its vapor will travel into the condenser, where it will cool
and liquefy, dripping into the receiving flask.
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o The boiling point is the stable temperature reading on the thermometer during the
distillation process.[5] It is also advisable to record the barometric pressure for accuracy.

[4]

Determination of Density

Density is the mass of a substance per unit volume (p = m/V).[7]

1. Using a Graduated Cylinder and Balance

This is a straightforward method for determining density.

o Apparatus: Graduated cylinder (e.g., 10 mL or 25 mL), and an electronic balance.[7][8]
e Procedure:

o Place a clean, dry graduated cylinder on the electronic balance and tare it (zero the
mass).[7][9]

o Carefully add a specific volume of 3,3-Diethoxypropanenitrile to the graduated cylinder
(e.g., 10.0 mL). Read the volume from the bottom of the meniscus at eye level to avoid

parallax error.[7]
o Record the mass of the liquid displayed on the balance.[7]
o Calculate the density by dividing the recorded mass by the measured volume.

o For improved accuracy, the procedure can be repeated with different volumes, and the
average density calculated.[10] Plotting mass versus volume and determining the slope of
the resulting line can also yield a highly accurate density value.[10]

Logical Workflow Visualization

The synthesis of 3,3-Diethoxypropanenitrile can be achieved through various routes. One
patented method involves a multi-step process beginning with acetonitrile and carbon
monoxide under pressure.[11][12] The following diagram illustrates the logical workflow for this

synthesis.
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Caption: Logical workflow for the synthesis of 3,3-Diethoxypropanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b144306#3-3-diethoxypropanenitrile-boiling-point-and-
density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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